Di-tert-butyl (4-cyano-2,5-difluorophenyl)propanedioate

• Molecular Formula: C18H21F2NO4
• Molecular Weight: 353.4 g/mol
• IUPAC Name: ditert-butyl 2-(4-cyano-2,5-difluorophenyl)propanedioate
• InChI: InChI=1S/C18H21F2NO4/c1-17(2,3)24-15(22)14(16(23)25-18(4,5)6)11-8-12(19)10(9-21)7-13(11)20/h7-8,14H,1-6H3
• InChI Key: GREBPDKRBNAIBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C1=C(C=C(C(=C1)F)C#N)F)C(=O)OC(C)(C)C

Description

Di-tert-butyl (4-cyano-2,5-difluorophenyl)propanedioate is a useful research compound. Its molecular formula is C18H21F2NO4 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (2.6 g, 64 mmol, and 60.0% dispersion in oil) in DMF (80 mL) was added a solution of di-tert-butyl malonate (3.57 g, 16.50 mmol) in DMF (20 mL) at 0° C. and this was stirred for 15 min. Subsequently, 2,4,5-trifluorobenzonitrile (3.0 g, 15.0 mmol) was added in one portion and the reaction mixture was stirred for 8 h at 80° C. and three hours at room temperature. Water (50 mL) was added and the aqueous layer was extracted with EtOAc (2×100 mL). The combined organic extracts were washed with water (50 mL) and brine (50 mL), dried over MgSO4 and filtered. After evaporation in vacuo, the residue was purified by flash chromatography (20% EtOAc in hexane) to give 10.0 g of di-tert-butyl(4-cyano-2,5-difluorophenyl)propanedioate as a colorless oil. 1H NMR (500 MHz, CDCl3) δ 7.51 (dd, J=5.5, J=5.4 Hz, 1H), 7.37 (dd, J=5, J=6 Hz, 1H), 4.84 (s, 1H), 1.50 (s, 18H). LC-MS (IE, m/z): 298.2 [(M+1)]+-t-Bu].